(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL
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Description
Properties
Molecular Formula |
C9H11ClFNO |
|---|---|
Molecular Weight |
203.64 g/mol |
IUPAC Name |
(3S)-3-amino-3-(3-chloro-2-fluorophenyl)propan-1-ol |
InChI |
InChI=1S/C9H11ClFNO/c10-7-3-1-2-6(9(7)11)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m0/s1 |
InChI Key |
WZPUBUZRUYSEOM-QMMMGPOBSA-N |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)F)[C@H](CCO)N |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)C(CCO)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL typically involves the following steps:
Starting Material: The synthesis begins with a suitable precursor, such as a substituted benzene derivative.
Halogenation: The precursor undergoes halogenation to introduce the chloro and fluoro substituents on the phenyl ring.
Amination: The halogenated intermediate is then subjected to amination to introduce the amino group at the desired position.
Reduction: The final step involves the reduction of the intermediate to obtain the desired (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL.
Industrial Production Methods
Industrial production of this compound may involve optimized reaction conditions, such as:
Catalysts: Use of specific catalysts to enhance reaction rates and selectivity.
Temperature and Pressure: Controlled temperature and pressure conditions to ensure high yield and purity.
Purification: Advanced purification techniques, such as chromatography, to isolate the final product.
Chemical Reactions Analysis
Types of Reactions
(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to modify the functional groups.
Substitution: The amino and hydroxyl groups can participate in substitution reactions to form derivatives.
Common Reagents and Conditions
Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.
Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.
Substitution Reagents: Such as alkyl halides or acyl chlorides for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone, while substitution may produce various derivatives with different functional groups.
Scientific Research Applications
(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups can form hydrogen bonds with biological molecules, influencing their activity and function. The chloro and fluoro substituents may also play a role in modulating the compound’s properties and interactions.
Comparison with Similar Compounds
Substituent Effects and Molecular Properties
A comparison of key structural analogs is summarized in Table 1:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituents on Phenyl Ring | Key Features |
|---|---|---|---|---|
| (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL | C₉H₁₀ClFNO | 204.45 | 3-chloro, 2-fluoro | Dual halogenation; S-configuration |
| (3S)-3-Amino-3-(4-bromophenyl)propan-1-ol hydrochloride | C₉H₁₁BrClNO | 280.55 | 4-bromo | Bromine (larger, polarizable); hydrochloride salt |
| (3S)-3-Amino-3-(2-bromo-4-methylphenyl)propan-1-OL | C₁₀H₁₄BrNO | 244.13 | 2-bromo, 4-methyl | Bromo + methyl; increased lipophilicity |
Key Observations:
- Halogen Type and Position: The target compound’s 3-chloro-2-fluoro substitution creates a distinct electronic profile. Chlorine’s inductive effect and fluorine’s strong electronegativity may enhance dipole interactions with biological targets compared to bromine in and . Bromine’s larger atomic radius (1.85 Å vs.
- Salt Forms : The hydrochloride salt in likely improves aqueous solubility compared to the free base form of the target compound. This is critical for bioavailability, as poor solubility often necessitates formulation strategies like solid dispersions (e.g., spray drying, as in ) .
Physicochemical and Pharmacokinetic Implications
- In contrast, the hydrochloride analog () benefits from salt formation, which enhances ionization and solubility. Brominated analogs () may have even lower solubility due to increased molecular weight and lipophilicity .
Biological Activity
(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL, also known by its CAS number 1213356-31-0, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that illustrate its efficacy.
- Molecular Formula : C9H11ClFNO
- Molecular Weight : 203.64 g/mol
- Structure : The compound features a chiral center at the carbon atom adjacent to the amino group, which is crucial for its biological activity.
Research indicates that (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL may interact with various biological targets, particularly in the context of inhibiting specific enzymatic pathways. Its structural similarity to other amino alcohols suggests potential interactions with neurotransmitter systems and enzyme inhibition pathways.
Antimicrobial Properties
Studies have shown that this compound exhibits antimicrobial activity against certain bacterial strains. A notable study indicated that at concentrations around 50 μM, the compound could inhibit the secretion of virulence factors in pathogenic bacteria, suggesting its role as a potential therapeutic agent against infections caused by these organisms .
Cytotoxic Effects
In vitro assays have demonstrated that (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL has cytotoxic effects on various cancer cell lines. For instance, it has been shown to induce apoptosis in T-lymphoma cells, which is indicative of its potential as an anticancer agent . The compound's ability to downregulate key signaling pathways involved in cell proliferation and survival further supports its therapeutic potential.
Case Studies
Pharmacokinetics
The pharmacokinetic profile of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL remains under investigation. However, preliminary data suggest moderate absorption and distribution characteristics typical of small organic molecules. Further studies are necessary to elucidate its metabolism and excretion pathways.
Q & A
Q. What are the established synthetic routes for (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL, and how do reaction conditions influence stereochemical purity?
The compound is synthesized via stereoselective reduction of a nitro precursor. A common method involves reducing 3-(3-chloro-2-fluorophenyl)-2-nitropropene using sodium borohydride (NaBH₄) in ethanol or tetrahydrofuran (THF) at 0–25°C to preserve the (3S) configuration . Catalytic hydrogenation with palladium on carbon (Pd/C) under hydrogen pressure is another scalable method, though temperature and catalyst loading must be optimized to minimize racemization . Polarimetry and chiral HPLC are critical for verifying enantiomeric excess (>99% e.e.) .
Q. Which spectroscopic techniques are most reliable for characterizing (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL?
- NMR : ¹H and ¹³C NMR confirm the aromatic substitution pattern (3-chloro-2-fluorophenyl) and hydroxyl/amino proton signals. For example, the hydroxyl proton typically appears as a broad singlet (~1.5 ppm), while aromatic protons split into complex multiplets due to meta/para halogen effects .
- IR : Stretching frequencies for -NH₂ (~3350 cm⁻¹) and -OH (~3200 cm⁻¹) groups validate functional groups .
- Mass Spectrometry : High-resolution ESI-MS confirms the molecular ion peak (e.g., [M+H]⁺ at m/z 234.08 for C₉H₁₂ClFNO) .
Advanced Research Questions
Q. How can researchers optimize reaction conditions to mitigate competing pathways (e.g., over-reduction or racemization) during synthesis?
- Solvent Selection : Polar aprotic solvents (e.g., THF) stabilize intermediates and reduce side reactions like nitro group over-reduction.
- Temperature Control : Maintaining temperatures below 30°C during NaBH₄ reduction prevents epimerization .
- Catalyst Screening : Testing chiral catalysts (e.g., Ru-BINAP complexes) in hydrogenation can enhance enantioselectivity .
- In-line Monitoring : Use of PAT (Process Analytical Technology) tools like FTIR or Raman spectroscopy enables real-time tracking of reaction progress .
Q. What strategies resolve contradictions in reported bioactivity data for this compound across different studies?
Discrepancies in bioactivity (e.g., enzyme inhibition IC₅₀ values) may arise from:
- Assay Variability : Differences in buffer pH, ionic strength, or enzyme sources. Standardize protocols using validated kits (e.g., Thermo Fisher’s KinaseGlō).
- Impurity Profiles : Trace solvents (e.g., residual THF) or stereochemical impurities can skew results. Purity must exceed 98% (HPLC) .
- Data Normalization : Cross-reference results with positive controls (e.g., staurosporine for kinase assays) to ensure consistency .
Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., GPCRs or kinases)?
- Docking Studies : Use Schrödinger’s Glide or AutoDock Vina to model binding poses. The chloro-fluorophenyl group often occupies hydrophobic pockets, while the amino and hydroxyl groups form hydrogen bonds with catalytic residues .
- MD Simulations : GROMACS or AMBER simulations assess binding stability over 100-ns trajectories, identifying key residues (e.g., Lys216 in kinase targets) .
- QSAR : Develop quantitative structure-activity relationship models using descriptors like LogP and polar surface area to predict ADMET properties .
Methodological Considerations
Q. What purification techniques ensure high recovery of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL without compromising stereochemical integrity?
- Chromatography : Reverse-phase HPLC with a chiral column (e.g., Chiralpak AD-H) using hexane:isopropanol (85:15) eluent achieves >99% purity .
- Crystallization : Recrystallization from ethyl acetate/hexane mixtures at −20°C yields enantiopure crystals (confirmed via X-ray diffraction) .
Q. How should researchers handle stability issues (e.g., oxidation or hygroscopicity) during storage?
- Storage Conditions : Store under nitrogen at −20°C in amber vials to prevent photooxidation of the chloro-fluorophenyl group .
- Stabilizers : Add 0.1% w/v ascorbic acid to aqueous solutions to inhibit amino group oxidation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
